Cas no 7152-88-7 (2-methylpropyl 4-hydroxy-3-methoxy-benzoate)

• Product Name: 2-methylpropyl 4-hydroxy-3-methoxy-benzoate
• CAS No: 7152-88-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 862694
• PubChem ID: 138947
• Update Time: 2025-04-19

2-methylpropyl 4-hydroxy-3-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 4-hydroxy-3-methoxy-benzoate
• 2-methylpropyl 4-hydroxy-3-methoxybenzoate
• 4-Hydroxy-3-methoxy-benzoesaeure-isobutylester
• 4-hydroxy-3-methoxy-benzoic acid isobutyl ester
• 4-hydroxy-3-methoxy-benzoic acid,2-methylpropyl ester
• AC1L3DXK
• AG-G-80381
• CTK2H8791
• NSC16706
• SureCN5691342
• Vanillic acid, isobutyl ester
• Vanillinsaeure-isobutylester
• Benzoic acid, 4-hydroxy-3-methoxy-, 2-methylpropyl ester
• SCHEMBL5691342
• 7152-88-7
• NSC-16706
• DTXSID90221762
• NSC 16706

• Inchi： 1S/C12H16O4/c1-8(2)7-16-12(14)9-4-5-10(13)11(6-9)15-3/h4-6,8,13H,7H2,1-3H3
• InChI Key： UHAKIKIZNNBILR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CC(C)C

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1697 (rough estimate)
• Melting Point: 56.5°C
• Boiling Point: 325.65°C (rough estimate)
• Flash Point: 124.4°C
• Refractive Index: 1.5130 (estimate)
• PSA: 55.76
• LogP: 2.21360